![molecular formula C50H38Cl2P2Ru B160392 [RuCl(benzene)(R)-BINAP]Cl CAS No. 126251-92-1](/img/structure/B160392.png)
[RuCl(benzene)(R)-BINAP]Cl
Overview
Description
[RuCl(benzene)(R)-BINAP]Cl is a catalyst with the formula C50H38Cl2P2Ru and a molecular weight of 872.80. It contains 11.58% of the metal Ru . It is used in applications such as the hydrogenation of unsaturated acids and functionalized ketones .
Chemical Reactions Analysis
[RuCl(benzene)(R)-BINAP]Cl is involved in reactions such as the hydrogenation of β-keto esters . It also plays a role in the annulation of N-Methoxybenzamides with alkynes .
Scientific Research Applications
Catalysis
[RuCl(benzene)®-BINAP]Cl is used in various forms of catalysis, including stereoselective hydrogenation reactions. It has been reported to catalyze the hydrogenation of methyl acetoacetate to optical isomers of methyl-3-hydroxybutanoate .
Asymmetric Synthesis
This compound serves as a chiral catalyst for asymmetric hydrogenation and isomerization reactions, which are crucial in producing optically active pharmaceuticals and agrochemicals .
Azide Alkyne Cycloaddition Reaction
It acts as a catalyst for the ruthenium-catalyzed azide alkyne cycloaddition (RuAAC) reaction, providing access to 1,5-disubstituted 1,2,3-triazoles .
Oxidation Reactions
[RuCl(benzene)®-BINAP]Cl is involved in oxidation reactions, such as cis-dihyroxylation of alkenes and ketohydroxylation .
Mechanism of Action
Target of Action
The primary target of [RuCl(benzene)®-BINAP]Cl is the methyl acetoacetate molecule . The compound acts as a catalyst in the stereoselective hydrogenation of methyl acetoacetate to optical isomers of methyl-3-hydroxybutanoate .
Mode of Action
[RuCl(benzene)®-BINAP]Cl interacts with its target through a process known as stereoselective hydrogenation . This process involves the addition of hydrogen (H2) across the double bond of the methyl acetoacetate, resulting in the formation of optical isomers of methyl-3-hydroxybutanoate . The stereoselective course is dependent on the mode of [RuCl(benzene)®-BINAP]Cl immobilization .
Biochemical Pathways
The biochemical pathway primarily affected by [RuCl(benzene)®-BINAP]Cl is the hydrogenation of methyl acetoacetate . This process leads to the formation of optical isomers of methyl-3-hydroxybutanoate . The downstream effects of this pathway are the production of chiral centers, which are crucial in the synthesis of fine chemicals .
Pharmacokinetics
It’s known that the compound is a solid at room temperature , suggesting that its bioavailability may be influenced by factors such as solubility and stability.
Result of Action
The result of the action of [RuCl(benzene)®-BINAP]Cl is the stereoselective production of optical isomers of methyl-3-hydroxybutanoate . This is significant in the field of fine chemistry, where the production of chemicals with chiral centers requires the involvement of stereoselective reactions .
Action Environment
The action of [RuCl(benzene)®-BINAP]Cl is influenced by the environment in which it is used. For instance, the compound’s performance as a catalyst in the hydrogenation of methyl acetoacetate is dependent on the mode of its immobilization . The compound’s stability and efficacy can also be affected by the presence of heteropolyacids, which are used in the preparation of the catalyst .
Safety and Hazards
properties
IUPAC Name |
benzene;chlororuthenium(1+);[1-(2-diphenylphosphanylnaphthalen-1-yl)naphthalen-2-yl]-diphenylphosphane;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C44H32P2.C6H6.2ClH.Ru/c1-5-19-35(20-6-1)45(36-21-7-2-8-22-36)41-31-29-33-17-13-15-27-39(33)43(41)44-40-28-16-14-18-34(40)30-32-42(44)46(37-23-9-3-10-24-37)38-25-11-4-12-26-38;1-2-4-6-5-3-1;;;/h1-32H;1-6H;2*1H;/q;;;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXBWEYDPYJZEFT-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=CC=C1.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=C(C4=CC=CC=C4C=C3)C5=C(C=CC6=CC=CC=C65)P(C7=CC=CC=C7)C8=CC=CC=C8.[Cl-].Cl[Ru+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C50H38Cl2P2Ru |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
872.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[RuCl(benzene)(R)-BINAP]Cl | |
CAS RN |
126251-92-1 |
Source
|
| Record name | (S)-(-)-binap-chloro-(benzol)ruthenium-chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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